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Compound of Interest

Compound Name: Ethyl tridecanoate

Cat. No.: B153164 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Ethyl tridecanoate, a fatty acid ethyl ester (FAEE), has emerged as a molecule of interest

within the scientific community, demonstrating a range of biological activities with potential

therapeutic applications. This technical guide provides an in-depth overview of the documented

biological functions of Ethyl tridecanoate and its derivatives, presenting key quantitative data,

detailed experimental methodologies, and visual representations of associated molecular

pathways to support further research and development.

Anti-Inflammatory Activity
A derivative of Ethyl tridecanoate has demonstrated potent anti-inflammatory properties by

inhibiting the production of nitric oxide (NO), a key mediator in inflammatory processes.

Quantitative Data: Inhibition of Nitric Oxide Production
Compound Assay Cell Line IC50 (µM)
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This protocol outlines the methodology for assessing the inhibitory effect of test compounds on

nitric oxide production in lipopolysaccharide (LPS)-stimulated macrophage-like cells.

1. Cell Culture and Treatment:

RAW 264.7 macrophage-like cells are cultured in a suitable medium (e.g., DMEM)

supplemented with fetal bovine serum and antibiotics.

Cells are seeded in 96-well plates and allowed to adhere overnight.

The cells are then pre-treated with various concentrations of the test compound (e.g., Ethyl
tridecanoate) for 1 hour.

2. Induction of Nitric Oxide Production:

Inflammation is induced by adding lipopolysaccharide (LPS) to the cell culture medium.

A set of wells with untreated cells and cells treated only with LPS serve as negative and

positive controls, respectively.

3. Measurement of Nitric Oxide Levels:

After a 24-hour incubation period, the concentration of nitrite (a stable product of NO) in the

culture supernatant is measured using the Griess reagent.

The absorbance at 540 nm is measured using a microplate reader.

4. Data Analysis:

The percentage of nitric oxide inhibition is calculated by comparing the absorbance of the

treated wells to the positive control.

The IC50 value, the concentration of the compound that inhibits 50% of nitric oxide

production, is determined from a dose-response curve.
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Synthase (iNOS)
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Antimicrobial and Anti-HIV Activities
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While specific quantitative data for the antimicrobial and anti-HIV activities of pure Ethyl
tridecanoate are not yet extensively documented, extracts from natural sources containing this

compound have shown promising results.

An ethanolic extract of the mushroom Calocybe indica, which contains Ethyl tridecanoate,

demonstrated effective antimicrobial activity against both Gram-positive (23.67 mm zone of

inhibition) and Gram-negative bacteria (20.33 mm zone of inhibition).[3][4] The extract also

exhibited significant anti-inflammatory properties.[3]

Metabolites from the marine bacterium Streptomyces albus, including tridecanoic acid (the

precursor to Ethyl tridecanoate), have displayed broad-spectrum antimicrobial activity.

Notably, a related fatty acid, palmitic acid, isolated from the same source, exhibited anti-HIV

activity with an IC50 value of < 1 µg/ml.

Further research is required to isolate and evaluate the specific contributions of Ethyl
tridecanoate to these observed biological activities and to determine its precise minimum

inhibitory concentrations (MIC) and 50% effective concentrations (EC50).
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Conclusion
The available data suggests that Ethyl tridecanoate and its related compounds are promising

candidates for further investigation as anti-inflammatory, antimicrobial, and potentially anti-HIV

agents. The potent inhibition of nitric oxide production by a derivative of Ethyl tridecanoate
highlights a clear mechanism for its anti-inflammatory effects. While the antimicrobial and anti-

HIV activities require more focused studies on the pure compound, the preliminary findings

from extracts are encouraging. The experimental protocols and pathway diagrams provided in

this guide offer a foundational framework for researchers to build upon in their exploration of

the therapeutic potential of Ethyl tridecanoate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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